Cas no 1780741-24-3 (2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol)

• Product Name: 2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol
• CAS No: 1780741-24-3
• MF: C₁₁H₁₅FO₃
• MW: 214.233407258987
• CID: 5926560
• PubChem ID: 84680285
• Update Time: 2024-01-12

2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2,6-dimethoxy-α,α-dimethylbenzenemethanol
• 2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol
• EN300-1853997
• 1780741-24-3

• Inchi： 1S/C11H15FO3/c1-11(2,13)9-8(14-3)6-5-7(12)10(9)15-4/h5-6,13H,1-4H3
• InChI Key： RMAYOSAZNXGJDC-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)O)=C(OC)C=CC(F)=C1OC

Computed Properties

• Exact Mass: 214.10052250g/mol
• Monoisotopic Mass: 214.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 325.0±42.0 °C(Predicted)
• pka: 13.96±0.29(Predicted)